(S)-2-phenylpropanoic acid

• IUPAC Name: (2S)-2-phenylpropanoic acid
• InChI: InChI=1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/t7-/m0/s1
• InChI Key: YPGCWEMNNLXISK-ZETCQYMHSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(=O)O
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)C(=O)O
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• CAS No.: 7782-24-3

Description

(S)-hydratropic acid is a hydratropic acid. It is an enantiomer of a (R)-hydratropic acid.

Scientific Research Applications

Artificial Biosynthesis

• Artificial Biosynthesis in Microorganisms : Research has developed an Escherichia coli system for the artificial production of phenylpropanoic acids (such as 4-coumaric acid, caffeic acid, and ferulic acid) from simple carbon sources, indicating potential pharmaceutical applications and uses as food ingredients (Kang et al., 2012).

Synthesis and Evaluation

• Synthesis of Derivatives : Substituted phenylpropanoic acid derivatives have been synthesized, with structure-activity relationship studies pointing to their potential as pharmacological tools and candidate drugs for metabolic homeostasis issues like dyslipidemia, obesity, and diabetes (Nomura et al., 2003).
• Chemo-Enzymatic Synthesis : A chemo-enzymatic route has been reported for the preparation of chiral (S)-3-hydroxy-3-phenylpropanoic acid, highlighting its potential as a precursor for antidepressant drugs (Zhao et al., 2014).

Bioactivity Studies

• Cytotoxic Bioactivity : A study synthesized phenylpropanoic acid derivatives and examined their antiproliferative activities, establishing a structure-activity relationship and indicating their potential use in treating human solid tumor cell lines (Reta et al., 2012).

Pharmacological Applications

• Peroxisome Proliferator Activated Receptor Activators : Research has identified potent and selective optically active alpha-alkylphenylpropanoic acid derivatives as human peroxisome proliferator activated receptor alpha activators, useful for investigating PPARalpha physiology and pathophysiology (Miyachi et al., 2002).

Microbial Production and Sustainability

• Sustainable Microbial Production : Studies on Escherichia coli with a constitutive expression system have been conducted for sustainable and economical microbial production of phenylpropanoic acid precursors, indicating applications in food supplements, pharmaceuticals, and cosmetics (Liang et al., 2016).

Ecological Interactions

• Role in Plant-Microorganism Interactions : Phenolic compounds like benzoic acid and 3-phenylpropanoic acid have been identified in tobacco root exudates, affecting the growth of rhizosphere microorganisms and playing a role in ecological interactions (Liu et al., 2015).

Chemical Derivatization

• Use in Chemical Derivatization : Mosher’s Acid, a derivative of 2-phenylpropanoic acid, is used as a chiral derivatizing agent in spectroscopic characterization, highlighting its utility in chemical analyses (Savich & Tanski, 2020).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as non-steroidal anti-inflammatory drugs (nsaids), work by inhibiting the activity of cyclooxygenase enzymes (cox-1 and cox-2) . These enzymes are involved in the synthesis of key biological mediators, namely prostaglandins, which are involved in inflammation .

Mode of Action

If we consider the action of similar compounds, like nsaids, they work by inhibiting the activity of cyclooxygenase enzymes . This inhibition suppresses the production of prostaglandins and thromboxanes, leading to a reduction in inflammation .

Biochemical Pathways

It’s known that the inhibition of cyclooxygenase enzymes by similar compounds affects the synthesis of prostaglandins and thromboxanes . These substances play crucial roles in various physiological processes, including inflammation and blood clotting .

Pharmacokinetics

Similar compounds, such as loxoprofen, a propionic acid derivative, have moderately short initial half-lives of 2–5 hours, although they have long terminal half-lives . The major exception is naproxen, which has a half-life of about 15 hours .

Result of Action

The inhibition of cyclooxygenase enzymes by similar compounds leads to a reduction in the production of prostaglandins and thromboxanes . This results in a decrease in inflammation and a reduction in the propensity for blood clotting .

Action Environment

It’s known that microorganisms can develop tolerance to acid stresses by adopting preventive measures . This could potentially influence the action of (S)-(+)-2-Phenylpropionic acid, especially in microbial-based applications.

Biochemical Analysis

Biochemical Properties

(S)-2-phenylpropanoic acid plays a crucial role in biochemical reactions, particularly in the metabolism of amino acids and fatty acids. It interacts with several enzymes, including acyl-CoA synthetase and acyl-CoA dehydrogenase, which are involved in the activation and oxidation of fatty acids. These interactions facilitate the conversion of this compound into its corresponding CoA derivative, which can then enter various metabolic pathways .

Additionally, this compound can interact with proteins such as albumin, which helps in its transport within the bloodstream. The nature of these interactions is primarily based on hydrophobic and electrostatic forces, allowing the compound to bind to specific sites on the protein surface .

Cellular Effects

This compound has notable effects on various cell types and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can activate the peroxisome proliferator-activated receptor (PPAR) pathway, which plays a key role in regulating lipid metabolism and energy homeostasis .

Moreover, this compound can affect gene expression by acting as a ligand for nuclear receptors, leading to the transcription of genes involved in fatty acid oxidation and glucose metabolism. This compound also impacts cellular metabolism by enhancing the β-oxidation of fatty acids, thereby increasing the production of ATP .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with various biomolecules. One of the primary mechanisms is the activation of PPARs, which are nuclear receptors that regulate the expression of genes involved in lipid and glucose metabolism. By binding to these receptors, this compound induces conformational changes that facilitate the recruitment of coactivators and the transcription of target genes .

Additionally, this compound can inhibit certain enzymes, such as acetyl-CoA carboxylase, which is involved in fatty acid synthesis. This inhibition leads to a decrease in the production of malonyl-CoA, a key intermediate in fatty acid biosynthesis, thereby promoting fatty acid oxidation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time due to its stability and degradation. Studies have shown that this compound is relatively stable under physiological conditions, but it can undergo degradation when exposed to extreme pH or temperature . Over time, the compound’s effects on cellular function may diminish as it degrades, leading to a decrease in its efficacy in in vitro or in vivo studies .

Long-term exposure to this compound in laboratory settings has been observed to cause changes in cellular function, including alterations in gene expression and metabolic activity. These changes are often reversible upon the removal of the compound, indicating that its effects are dependent on its presence and concentration .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, the compound has been shown to enhance fatty acid oxidation and improve metabolic health without causing significant adverse effects . At higher doses, this compound can exhibit toxic effects, including liver damage and oxidative stress .

Threshold effects have also been observed, where a certain dosage is required to elicit a measurable biological response. Beyond this threshold, increasing the dosage may not proportionally increase the effects, and instead, may lead to toxicity . Therefore, careful dosage optimization is crucial when using this compound in animal studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, including the β-oxidation of fatty acids and the citric acid cycle. Upon activation by acyl-CoA synthetase, this compound is converted into its CoA derivative, which can then undergo β-oxidation to produce acetyl-CoA . Acetyl-CoA enters the citric acid cycle, where it is further metabolized to generate ATP, NADH, and FADH2 .

The compound also interacts with enzymes such as carnitine palmitoyltransferase, which facilitates its transport into the mitochondria for β-oxidation. These interactions are essential for maintaining metabolic flux and energy production within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. In the bloodstream, this compound binds to albumin, which helps in its distribution to various tissues . Within cells, the compound is transported by fatty acid transport proteins (FATPs) and carnitine palmitoyltransferase, which facilitate its uptake and transport into the mitochondria for β-oxidation .

The localization and accumulation of this compound within tissues are influenced by its interactions with these transporters and binding proteins. These interactions ensure that the compound reaches its target sites and exerts its biological effects .

Subcellular Localization

This compound is primarily localized in the mitochondria, where it undergoes β-oxidation to produce energy. The compound’s subcellular localization is directed by targeting signals and post-translational modifications that facilitate its transport into the mitochondria . Once inside the mitochondria, this compound interacts with enzymes involved in fatty acid oxidation, such as acyl-CoA dehydrogenase and enoyl-CoA hydratase .

The activity and function of this compound are closely linked to its subcellular localization, as its metabolic effects are primarily exerted within the mitochondria. This localization ensures that the compound can efficiently participate in energy production and metabolic regulation .

Synthesis routes and methods I

Procedure details

To a solution of 24.5 g. of 2-methane-sulphonyloxyhydratropic acid in 200 ml. of methanol 28 ml. of triethylamine and 2 g. of a 5% palladium-on-charcoal catalyst are added. The mixture is hydrogenated at 25° C., under atmospheric pressure until a calculated amount of hydrogen is used up. The catalyst is filtered off and the filtrate is evaporated. The residue is taken up in water and acidified with a 20% aqueous hydrochloric acid solution. The separated hydratropic acid is extracted with chloroform. The chloroform solution is dried over sodium sulphate, evaporated and the residue is distilled off. 13.5 g. (90%) of hydratropic acid are obtained, boiling at 145° C. (13 mmHg.); nD25 =1.5219.

Synthesis routes and methods II

Procedure details

Into the cathode chamber of an electrolytic cell divided with an ion-exchange resin diaphragm was placed a solution of 10 mmols of methyl phenylacetate, 12 mmols of methyl methanesulfonate and 1.0 g of tetraethylammonium tosylate in 30 ml of anhydrous dimethylformamide. And the anode chamber of the electrolytic cell was supplied with a solution of 3.0 g of tetraethylammonium tosylate in 10 ml of anhydrous dimethylformamide. Constant current electrolysis was conducted at 0.2 A/cm2 with use of platinum for both the anode and cathode. After passing 1.5 F of electricity per mol of the methyl phenylacetate through the solution at room temperature, the cathode solution was added to a saturated aqueous solution of ammonium chloride and the mixture was extracted twice with ether. The ether was removed by distillation and the residue was purified by silica gel column chromatography using hexane-ethyl acetate (10:1), giving methyl α-methylphenylacetate in a yield of 78% and α-methylphenylacetic acid in a yield of 15%. The spectral data of the ester were as follows.

Synthesis routes and methods III

Procedure details

A solution comprising 5 parts of α-chloropropiophenone and 3 parts of anyhydrous potassium carbonate in 300 parts of anhydrous methyl alcohol was irradiated by means of a medium pressure 200W mercury vapour lamp for 6 hours at 30° C. The solvent was removed by distillation and the resulting methyl ester of α-phenyl propionic acid was treated with 10% w/v aqueous alcoholic sodium hydroxide at 100° C. for 3 hours to effect hydrolysis and thereby to yield 3.2 parts of α-phenyl propionic acid b.p. 125° C. at 20 mm mercury.

Synthesis routes and methods IV

Procedure details

α-Phenylmethylpropionate can be obtained under similar conditions, by reacting a mixture of phenylacetic acid, dimethyl carbonate and K2CO3, in a 1:20:2 molar ratio, in autoclave at a temperature of 225° C., for 15 hours.

Customer Q & A

Q1: What are the common synthetic routes to obtain enantiomerically pure (S)-2-Phenylpropanoic acid?

A1: Several approaches have been explored for the enantioselective synthesis of this compound:

• Asymmetric Epoxidation and Ring-Opening: One method utilizes the Poly-(D)-leucine-catalyzed epoxidation of chalcone to yield a specific epoxide. This epoxide undergoes ring-opening with trimethylaluminum followed by reduction and oxidative cleavage to afford this compound. []
• Enzymatic Resolution: Employing Gluconobacter oxydans for the enantioselective oxidation of (RS)-2-phenyl-1-propanol provides another pathway to this compound. This biotransformation approach offers the advantage of utilizing biological catalysts. []

Q2: How does the stereochemistry of this compound influence its complexation with cyclodextrins?

A2: Studies investigating the complexation of this compound and its (R)-enantiomer with various cyclodextrin derivatives reveal intriguing stereoselective interactions. For instance, 3A-amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin exhibits different binding affinities for (R)- and this compound, indicating a chiral recognition ability of the cyclodextrin cavity. [] Similarly, other modified β-cyclodextrins, such as those containing linear and cyclic alkyl triamines, show varied complexation constants for the two enantiomers, highlighting the importance of stereochemistry in host-guest interactions. []

Q3: What factors influence the stability of host-guest complexes between this compound and cyclodextrins?

A3: The stability of these complexes is governed by a combination of factors:

• Electrostatic Interactions: Charge-charge interactions between the carboxylic acid group of the guest and charged substituents on the cyclodextrin rim can contribute to stability. This is evident in the higher binding constants observed with protonated amino-substituted cyclodextrins. [, ]
• Steric Effects: The size and substitution pattern of both the cyclodextrin and the guest molecule play a crucial role in complex formation and stability. This is exemplified by the differences in binding affinities observed for this compound with α-cyclodextrin, β-cyclodextrin, and their methylated derivatives. []

Q4: Has this compound been used as a building block for chiral disulfides? What makes these disulfides interesting?

A4: Yes, this compound has been utilized in the synthesis of chiral disulfides. Researchers have employed it to create analogs of phenylacetyl disulfide and 5-methyl-3H-1,2,4-dithiazol-3-one. These chiral disulfides are of interest due to their potential as reagents for enantioselective sulfurisation reactions. [] Notably, the disulfides derived from this compound were found to possess high specific rotations, suggesting a preferred helicity in solution, as supported by X-ray crystallography and density functional theory calculations. []

Q5: What metabolic pathways are involved in the breakdown of cumene, and how do they relate to this compound?

A5: Studies on the metabolism of cumene (isopropylbenzene) in rabbits provide insight into the stereoselective formation of this compound. The metabolic pathway involves an initial ω-hydroxylation of cumene, preferentially at the pro-S methyl group, leading to the formation of (R)-(+)-2-phenyl-1-propanol. This intermediate then undergoes stereochemical inversion during oxidation to yield (S)-(+)-2-Phenylpropanoic acid. [] This metabolic pathway highlights the significance of enzymatic selectivity in producing specific enantiomers of pharmaceuticals.